Cas no 796-77-0 ([4-[2-(diethylamino)ethoxy]phenyl]-phenyl-methanone)

• Product Name: [4-[2-(diethylamino)ethoxy]phenyl]-phenyl-methanone
• CAS No: 796-77-0
• MF: C₁₉H₂₃NO₂
• MW: 297.39142537117
• MDL: MFCD16457562
• CID: 563280
• PubChem ID: 69931
• Update Time: 2024-10-27

[4-[2-(diethylamino)ethoxy]phenyl]-phenyl-methanone Chemical and Physical Properties

Names and Identifiers

• Methanone,[4-[2-(diethylamino)ethoxy]phenyl]phenyl-
• 4-[2-(Diethylamino)ethoxy]benzophenone
• 2274942
• 4-(2-(Diethylamino)ethoxy)benzophenone
• {4-[2-(diethylamino)ethoxy]phenyl}(phenyl)methanone
• (4-(2-(Diethylamino)ethoxy)phenyl)(phenyl)methanone
• BC257483
• AK407607
• [4-(2-diethylaminoethoxy)phenyl]-phenylmethanone
• [4-(2-diethylaminoethyloxy)phenyl]-phenylmethanone
• [4-[2-(Diethylamino)ethoxy]phenyl]phenylmethanone
• [4-[2-(diethylamino)ethoxy]phenyl]-phenyl-methanone
• [4-[2-(Diethylamino)ethoxy]phenyl]phenylmethanone (ACI)
• Benzophenone, 4-[2-(diethylamino)ethoxy]- (6CI, 7CI, 8CI)
• 4-(β-Diethylaminoethoxy)benzophenone
• [2-(4-Benzoylphenoxy)ethyl]diethylamine
• Methanone, (4-(2-(diethylamino)ethoxy)phenyl)phenyl-
• Methanone, [4-[2-(diethylamino)ethoxy]phenyl]phenyl-
• NS00038051
• UNII-33MKV7B37Z
• DTXSID80229792
• [4-[2-(Diethylamino)ethoxy]phenyl]phenylmethanone; Benzophenone, 4-[2-(diethylamino)ethoxy]- (6CI,7CI,8CI); 4-(beta-Diethylaminoethoxy)benzophenone; 4-[2-(Diethylamino)ethoxy]benzophenone; Clomifene Citrate Impurity B; Clomifene Impurity B
• SB82453
• 796-77-0
• FT-0667396
• AKOS027385299
• EINECS 212-348-2
• MFCD16457562
• CS-0152026
• SCHEMBL5810064
• 33MKV7B37Z
• [4-[2-(diethylamino)ethoxy]phenyl]-phenylmethanone
• (4-(2-(Diethylamino)ethoxy)phenyl)phenylmethanone
• D83317
• CLOMIFENE CITRATE IMPURITY B [EP IMPURITY]
• DS-18679
• DTXCID30152283
• DB-367209
• GSTOOYJSPRJGDO-UHFFFAOYSA-N
• (1R,2R,5R)-rel-5-Methyl-2-(1-methylethyl)-cyclohexanol; (1a,2a,5a)-5-Methyl-2-(1-methylethyl)-cyclohexanol; cis-1,3,cis-1,4-Menthol; Neoisomenthol; all-cis-2-Isopropyl-5-methylcyclohexanol; dl-Neoisomenthol
• CLOMIFENE CITRATE IMPURITY B (EP IMPURITY)

• MDL： MFCD16457562
• Inchi： 1S/C19H23NO2/c1-3-20(4-2)14-15-22-18-12-10-17(11-13-18)19(21)16-8-6-5-7-9-16/h5-13H,3-4,14-15H2,1-2H3
• InChI Key： GSTOOYJSPRJGDO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(OCCN(CC)CC)=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 297.17300
• Monoisotopic Mass: 297.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 4

Experimental Properties

• PSA: 29.54000
• LogP: 3.63820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones